Cas no 7402-84-8 (Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate))
7402-84-8 structure
Product Name:Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate)
CAS No:7402-84-8
MF:C15H9F3N2O6
MW:370.236974477768
CID:576244
PubChem ID:343819
Update Time:2025-04-19
Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate)
- [3-(trifluoromethyl)phenyl]methyl 3,5-dinitrobenzoate
- NSC400326
- 7402-84-8
- NSC-400326
- DTXSID80322070
-
- Inchi: 1S/C15H9F3N2O6/c16-15(17,18)11-3-1-2-9(4-11)8-26-14(21)10-5-12(19(22)23)7-13(6-10)20(24)25/h1-7H,8H2
- InChI Key: UJSJZYMMPCEZTO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)COC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)(F)F
Computed Properties
- Exact Mass: 370.04127
- Monoisotopic Mass: 370.04127050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 112.58
Benzenemethanol,3-(trifluoromethyl)-, 1-(3,5-dinitrobenzoate) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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